Cas no 1210622-72-2 (N-(3-acetylphenyl)-4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide)

• Product Name: N-(3-acetylphenyl)-4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide
• CAS No: 1210622-72-2
• MF: C₂₅H₂₀FN₃O₃
• MW: 429.443009376526
• CID: 5472290
• PubChem ID: 45529659
• Update Time: 2025-11-01

N-(3-acetylphenyl)-4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F5069-0507
• 1210622-72-2
• N-(3-acetylphenyl)-1-(4-fluorophenyl)-4-phenylmethoxypyrazole-3-carboxamide
• N-(3-acetylphenyl)-4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide

• Inchi： 1S/C25H20FN3O3/c1-17(30)19-8-5-9-21(14-19)27-25(31)24-23(32-16-18-6-3-2-4-7-18)15-29(28-24)22-12-10-20(26)11-13-22/h2-15H,16H2,1H3,(H,27,31)
• InChI Key： JDNQXTMMONACKM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(NC2C=CC=C(C(C)=O)C=2)=O)=N1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 429.14886967g/mol
• Monoisotopic Mass: 429.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide

N-(3-Acetylphenyl)-4-(Benzyloxy)-1-(4-Fluorophenyl)-1H-Pyrazole-3-Carboxamide: A Comprehensive Overview

The compound N-(3-acetylphenyl)-4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide (CAS No. 1210622-72-2) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule incorporates several functional groups, including an acetylphenyl group, a benzyloxy moiety, and a fluorophenyl substituent, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the fluorophenyl group in this compound is particularly noteworthy, as fluorinated aromatic systems are known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, the benzyloxy group introduces steric hindrance and electronic effects that can modulate the compound's interaction with biological targets.

The synthesis of N-(3-acetylphenyl)-4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide involves a multi-step process that typically begins with the preparation of intermediate compounds. Researchers have employed various strategies, including Suzuki coupling reactions and nucleophilic substitutions, to construct the pyrazole core and attach the desired substituents. The optimization of reaction conditions has been a focal point in recent studies, with particular emphasis on improving yield and purity while minimizing side reactions.

From a biological standpoint, this compound has demonstrated promising activity in vitro against several disease-relevant targets. For instance, studies have shown that it exhibits potent inhibitory effects on kinases involved in cancer progression. The acetylphenyl group is believed to play a critical role in modulating these activities by influencing the compound's hydrophobicity and hydrogen bonding capabilities. Furthermore, computational modeling techniques have been utilized to predict the binding modes of this compound to its target proteins, providing valuable insights into its mechanism of action.

One of the most exciting aspects of this compound is its potential for further modification and optimization. By altering the substituents on the pyrazole ring or introducing additional functional groups, researchers can explore new avenues for enhancing its therapeutic potential. For example, replacing the benzyloxy group with other electron-withdrawing or donating moieties could significantly alter its pharmacodynamic properties.

In conclusion, N-(3-acetylphenyl)-4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent research findings, underscores its potential as a lead compound for drug development. As ongoing studies continue to unravel its full spectrum of biological activities and mechanisms, this compound is poised to make a significant impact in the field of therapeutic innovation.